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Compound of Interest

Compound Name: 3-(Triisopropylsilyl)propiolaldehyde

Cat. No.: B176532 Get Quote

The proper disposal of 3-(Triisopropylsilyl)propiolaldehyde is critical for ensuring laboratory

safety and environmental protection. This guide provides detailed, step-by-step procedures for

researchers, scientists, and drug development professionals to handle and dispose of this

compound safely. The information is based on the known hazards associated with this

chemical, including its flammability and irritant properties.

Essential Safety and Handling Information
Immediate safety precautions are paramount when handling 3-
(Triisopropylsilyl)propiolaldehyde. Always operate within a certified chemical fume hood and

wear appropriate Personal Protective Equipment (PPE), including safety goggles with side

shields, a flame-retardant lab coat, and chemical-resistant gloves (e.g., nitrile). Due to the

compound's high flammability, all potential ignition sources, such as open flames, hot plates,

and spark-producing equipment, must be strictly prohibited in the handling area.

Quantitative Data Summary
The following table summarizes key data for 3-(Triisopropylsilyl)propiolaldehyde.
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Property Value

Chemical Name 3-(Triisopropylsilyl)propiolaldehyde

CAS Number 163271-80-5

Molecular Formula C12H22OSi

Hazard Statements

H225: Highly flammable liquid and vapour.

[1]H315: Causes skin irritation.[1]H319: Causes

serious eye irritation.[1]H335: May cause

respiratory irritation.[1]

GHS Pictograms GHS02 (Flame), GHS07 (Exclamation Mark)[1]

Signal Word Danger[1]

Experimental Protocol: Step-by-Step Disposal
Procedure
The recommended method for the disposal of 3-(Triisopropylsilyl)propiolaldehyde is through

a licensed chemical waste management company. Under no circumstances should this

chemical be poured down the drain or mixed with non-hazardous waste.

1. Waste Segregation and Collection:

Designate a specific, compatible, and clearly labeled container for liquid hazardous waste.

The container should be made of a material that will not react with the aldehyde or

organosilane functionalities.

Carefully transfer any waste 3-(Triisopropylsilyl)propiolaldehyde, including residues and

contaminated solvents, into this designated container.

Crucially, do not mix this waste stream with acidic solutions or aqueous waste, as the silyl

group can be sensitive to hydrolysis. Avoid mixing with other incompatible waste streams as

directed by your institution's hazardous waste management plan.

2. Handling Spills:
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In the event of a spill, immediately alert personnel in the area and evacuate if necessary.

Remove all sources of ignition.

Absorb the spill using an inert, non-combustible absorbent material such as vermiculite, dry

sand, or a commercial sorbent pad. Do not use combustible materials like paper towels or

sawdust.

Collect the absorbed material using non-sparking tools and place it into a sealed, properly

labeled container for hazardous waste.

3. Disposal of Contaminated Materials:

Personal Protective Equipment (PPE): Contaminated gloves and other disposable PPE must

be disposed of as hazardous waste. Place them in a designated, sealed bag or container.

Empty Containers: The original container of 3-(Triisopropylsilyl)propiolaldehyde is

considered hazardous waste. Triple rinse the empty container with a suitable organic solvent

(e.g., acetone). Collect the rinsate as hazardous waste. Puncture the container to prevent

reuse and dispose of it according to your institution's guidelines for contaminated containers.

4. Storage and Final Disposal:

Securely seal the hazardous waste container.

Store the container in a designated, well-ventilated Satellite Accumulation Area, away from

heat and incompatible materials.

Contact your institution's Environmental Health & Safety (EHS) department to schedule a

pickup for the hazardous waste. The final disposal will likely involve controlled incineration at

a licensed facility.

Disposal Process Workflow
The following diagram outlines the logical steps for the safe disposal of 3-
(Triisopropylsilyl)propiolaldehyde.
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Caption: Workflow for the proper disposal of 3-(Triisopropylsilyl)propiolaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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